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Compound of Interest

Compound Name: 1,5-Dodecanediol

Cat. No.: B15363581

Disclaimer: No specific Safety Data Sheet (SDS) is readily available for 1,5-Dodecanediol.
The following guidance is based on the safety information for structurally similar compounds,
such as 1,12-Dodecanediol, and general laboratory safety best practices. Researchers should
handle 1,5-Dodecanediol with caution and perform a risk assessment prior to use.

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 1,5-Dodecanediol. Adherence to these procedural
guidelines is essential for ensuring a safe laboratory environment.

l. Personal Protective Equipment (PPE)

Standard laboratory PPE is required to minimize exposure and ensure personal safety.[1][2][3]
The minimum required PPE for handling 1,5-Dodecanediol includes:

o Eye Protection: ANSI Z87.1 compliant safety glasses with side shields are mandatory.[1]
When there is a risk of splashing, chemical safety goggles and a face shield should be worn.

[1]

o Body Protection: A fully buttoned, flame-resistant laboratory coat should be worn to protect
against skin contact and soiling of personal clothing.[4]

o Hand Protection: Disposable nitrile gloves are the minimum requirement for incidental
contact.[1] For prolonged handling or direct contact, consider double-gloving or using thicker,
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chemical-resistant gloves.[1] Gloves should be inspected before use and removed promptly

if contaminated.[1]

o Footwear: Closed-toe shoes must be worn at all times in the laboratory.[2]

Il. Operational Plan

A systematic approach to handling 1,5-Dodecanediol from receipt to disposal is critical for
safety and operational efficiency.

A. Receiving and Storage:
e Upon receipt, inspect the container for any damage or leaks.

o Store 1,5-Dodecanediol in a tightly closed container in a cool, dry, and well-ventilated area.

[5]

o Store away from incompatible materials such as strong oxidizing agents, acid chlorides, and

acid anhydrides.[5]
B. Handling:

e Handle 1,5-Dodecanediol in a well-ventilated area, such as a chemical fume hood, to

minimize inhalation of any dust or vapors.
» Avoid direct contact with skin, eyes, and clothing.
» Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid material.
o Keep containers closed when not in use.[6]
C. Emergency Procedures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. Seek medical attention if irritation develops.
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 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

o Spills: In case of a small spill, wear appropriate PPE, cover the spill with an inert absorbent
material, and sweep it into a suitable container for disposal. For large spills, evacuate the
area and follow your institution's emergency spill response procedures.

lll. Disposal Plan

Proper disposal of 1,5-Dodecanediol and contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

o Chemical Waste: Based on information for similar compounds, 1,5-Dodecanediol is not
expected to be classified as hazardous waste.[7] However, it is the generator's responsibility
to make a final waste determination.[8] Dispose of unused or waste 1,5-Dodecanediol in
accordance with local, state, and federal regulations. It may be acceptable to dispose of it as
non-hazardous solid waste.[7]

o Contaminated PPE: Used gloves, weigh boats, and other disposable materials contaminated
with 1,5-Dodecanediol should be placed in a designated waste container for non-hazardous
solid waste.

» Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the
rinsate collected for proper disposal. Once clean, the container can be disposed of as
regular laboratory glass or plastic waste.

IV. Data Presentation

The following table summarizes the physical and chemical properties of the related compound,
1,12-Dodecanediol, which can be used as a reference for handling 1,5-Dodecanediol.
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Property

Value for 1,12-Dodecanediol

Molecular Formula

C12H2602

Molecular Weight 202.33 g/mol [9]

Appearance White solid/powder[5][10]

Melting Point 79 - 84 °C[10]

Boiling Point 188 - 190 °C at 12 mmHg[10]

Solubility Insoluble in water. Soluble in alcohol and warm

ether.[5]

V. Experimental Workflow

The following diagram illustrates the standard workflow for safely handling 1,5-Dodecanediol

in a laboratory setting.
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Safe Handling Workflow for 1,5-Dodecanediol
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Caption: Workflow for safe handling of 1,5-Dodecanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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